Cas no 13695-46-0 (2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester)

• Product Name: 2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester
• CAS No: 13695-46-0
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 119849
• PubChem ID: 24880565
• Update Time: 2025-06-07

2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester
• 2-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]ethyl prop-2-enoate
• DISPERSE RED 1 ACRYLATE 95
• Disperse Red 1 acrylate 95%
• (E)-2-{N-Ethyl-4-[(4-nitrophenyl)diazenyl]anilino}ethyl acrylate
• 13695-46-0
• 2-(Ethyl(4-((4-nitrophenyl)diazenyl)phenyl)amino)ethyl acrylate
• SCHEMBL623412
• NS00024444
• starbld0002926
• DTXSID20407976
• Disperse Red 1 acrylate
• DISPERSE RED 1 ACRYLATE, 95%
• G68697
• MFCD04040791

• MDL： MFCD04040791
• Inchi： 1S/C19H20N4O4/c1-3-19(24)27-14-13-22(4-2)17-9-5-15(6-10-17)20-21-16-7-11-18(12-8-16)23(25)26/h3,5-12H,1,4,13-14H2,2H3/b21-20+
• InChI Key： MOUZYIAKMYUILJ-QZQOTICOSA-N
• SMILES： O(C(C=C)=O)CCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 368.1486
• Monoisotopic Mass: 368.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 85-104 °C (dec.) (lit.)
• PSA: 97.4
• Solubility: Not available

2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H411
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： 26-28-61
• Hazardous Material Identification：
• Risk Phrases：R36/37/38-51/53
• Safety Term：S26-28-61
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on 2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester

Introduction to 2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester (CAS No. 13695-46-0) and Its Emerging Applications in Chemical Biology

2-Propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester, identified by the CAS number 13695-46-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by its azo and amine functional groups, which contribute to its versatility in various biochemical interactions. The presence of an ester linkage further enhances its reactivity, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2-propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester encompasses multiple functional moieties that enable it to participate in diverse chemical transformations. The ethoxy group attached to the nitrogen atom in the amine moiety facilitates solubility in polar solvents, while the nitrophenyl ring introduces a site for electronic modulation. This combination of features makes the compound an attractive candidate for designing novel bioactive molecules.

Recent advancements in chemical biology have highlighted the potential of such structurally complex compounds in modulating biological pathways. For instance, studies have demonstrated that azo compounds can serve as probes for investigating redox-sensitive signaling cascades in cells. The azo group in 2-propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester can undergo reduction or oxidation, allowing researchers to track intracellular redox changes with high sensitivity. This capability is particularly valuable in understanding diseases associated with dysregulated oxidative stress, such as neurodegenerative disorders.

In addition to its role as a redox probe, the nitrophenyl moiety has been explored for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These interactions are critical for designing molecules with specific binding affinities, making this compound a promising candidate for drug development. For example, nitroaromatic compounds have been investigated for their potential as kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

The ester linkage in the molecule not only contributes to its solubility but also serves as a handle for further chemical modifications. This flexibility allows chemists to derivatize the compound into more complex structures with tailored biological activities. Such modifications are crucial for optimizing pharmacokinetic properties and improving therapeutic efficacy.

Recent research has also explored the use of 2-propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester as a building block for polymer materials. The presence of reactive sites like the ester group enables polymerization into biodegradable polymers or hydrogels, which have applications in drug delivery systems and tissue engineering. These materials can be designed to release therapeutic agents in response to specific biological triggers, such as pH changes or enzymatic degradation.

The compound's unique structural features have also been leveraged in developing sensors for environmental monitoring. The azo group, being sensitive to environmental stimuli like light and oxygen, can be exploited to create colorimetric or fluorescent sensors that detect pollutants or toxins. Such sensors are essential for real-time monitoring of water quality and air pollution.

In conclusion, 2-propenoic acid,2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]ethyl ester (CAS No. 13695-46-0) represents a versatile molecule with broad applications in chemical biology and material science. Its ability to modulate biological pathways, participate in redox-sensitive processes, and serve as a scaffold for further chemical modifications makes it an invaluable tool for researchers seeking innovative solutions in drug discovery and advanced materials.